Cas no 890091-91-5 (2-[(1H-1,2,3-Benzotriazol-6-ylamino)methyl]-6-methoxyphenol)

• Product Name: 2-[(1H-1,2,3-Benzotriazol-6-ylamino)methyl]-6-methoxyphenol
• CAS No: 890091-91-5
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• CID: 3103139
• PubChem ID: 6418757
• Update Time: 2025-05-21

2-[(1H-1,2,3-Benzotriazol-6-ylamino)methyl]-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-[(1H-1,2,3-Benzotriazol-6-ylamino)methyl]-6-methoxyphenol
• CHEMBL4998356
• 890091-91-5
• 2-{[(1H-1,2,3-BENZOTRIAZOL-6-YL)AMINO]METHYL}-6-METHOXYPHENOL
• 2-(((1H-benzo[d][1,2,3]triazol-6-yl)amino)methyl)-6-methoxyphenol
• Phenol, 2-[(1H-1,2,3-benzotriazol-6-ylamino)methyl]-6-methoxy-
• 2-[(1{H}-1,2,3-benzotriazol-6-ylamino)methyl]-6-methoxyphenol
• 2-[(1H-benzotriazol-6-ylamino)methyl]-6-methoxyphenol
• 2-[(2H-benzotriazol-5-ylamino)methyl]-6-methoxyphenol
• CS-0326028
• STK785700
• AKOS005621211
• DTXSID301215081
• MQHLVBJZQPALQM-UHFFFAOYSA-N
• 2-((1H-Benzotriazol-6-ylamino)methyl)-6-methoxyphenol

• Inchi： 1S/C14H14N4O2/c1-20-13-4-2-3-9(14(13)19)8-15-10-5-6-11-12(7-10)17-18-16-11/h2-7,15,19H,8H2,1H3,(H,16,17,18)
• InChI Key： MQHLVBJZQPALQM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1O)CNC1C=CC2C(C=1)=NNN=2

Computed Properties

• Exact Mass: 270.11167570Da
• Monoisotopic Mass: 270.11167570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-[(1H-1,2,3-Benzotriazol-6-ylamino)methyl]-6-methoxyphenol

2-[(1H-1,2,3-Benzotriazol-6-ylamino)methyl]-6-methoxyphenol (CAS No. 890091-91-5)

The compound 2-[(1H-1,2,3-Benzotriazol-6-ylamino)methyl]-6-methoxyphenol with CAS No. 890091-91-5 is a highly specialized organic compound that has garnered significant attention in the fields of material science and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzotriazole moiety and a methoxyphenol group. The benzotriazole ring is known for its aromatic stability and ability to coordinate with metal ions, making it a valuable component in various applications.

Recent studies have highlighted the potential of 2-[(1H-1,2,3-Benzotriazol-6-ylamino)methyl]-6-methoxyphenol in the development of advanced materials. Researchers have explored its role as a precursor for synthesizing metalloorganic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications. The methoxyphenol group in the molecule contributes to its hydrophilic properties, which are crucial for enhancing the compatibility of these materials with aqueous environments.

In the pharmaceutical industry, this compound has shown promise as a building block for drug delivery systems. Its ability to form stable complexes with metal ions has led to investigations into its use as a carrier for anti-cancer drugs. The benzotriazole moiety plays a critical role in these applications by enabling controlled drug release mechanisms. Additionally, the methoxyphenol group enhances the biocompatibility of the compound, reducing potential side effects when administered to patients.

From a synthetic perspective, the preparation of 2-[(1H-1,2,3-Benzotriazol-6-ylamino)methyl]-6-methoxyphenol involves a multi-step process that combines nucleophilic aromatic substitution and coupling reactions. The synthesis begins with the preparation of the benzotriazole derivative, followed by its functionalization with an amino group. The final step involves introducing the methoxyphenol moiety through a carefully controlled coupling reaction. This process requires precise stoichiometric control and optimization of reaction conditions to ensure high yields and product purity.

The physical properties of this compound are also noteworthy. It exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding interactions. The compound is also soluble in common organic solvents such as dichloromethane and acetonitrile but is sparingly soluble in water. These properties make it suitable for use in both organic and aqueous reaction systems.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 2-[(1H-1,2,3-Benzotriazol-6-ylamino)methyl]-6-methoxyphenol. Density functional theory (DFT) calculations have revealed that the benzotriazole ring contributes significantly to the molecule's electron-withdrawing capabilities. This characteristic enhances its ability to act as a coordinating ligand in metal complexes.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term environmental fate and potential bioaccumulation effects.

The versatility of 2-(benzotriazolylaminomethyl)-6-methoxyphenol (CAS No. 890091-) makes it an invaluable tool for researchers across multiple disciplines. Its unique combination of structural features and functional groups positions it as a key component in the development of next-generation materials and therapeutic agents.